Cas no 300589-42-8 (Benzyl 6-amino-5-cyano-2-methyl-4-phenyl-4H-pyran-3-carboxylate)

• Product Name: Benzyl 6-amino-5-cyano-2-methyl-4-phenyl-4H-pyran-3-carboxylate
• CAS No: 300589-42-8
• MF: C₂₁H₁₈N₂O₃
• MW: 346.379225254059
• CID: 4735923
• Update Time: 2025-05-20

Benzyl 6-amino-5-cyano-2-methyl-4-phenyl-4H-pyran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Benzyl 6-amino-5-cyano-2-methyl-4-phenyl-4H-pyran-3-carboxylate
• ChemDiv1_010756
• HMS617I20
• JOHBVQLLXJSGKQ-UHFFFAOYSA-N
• STK748653
• RSC000033
• ST071115
• Benzyl 6-amino-5-cyano-2-methyl-4-phenyl-4H-pyran-3-carboxylate #
• phenylmethyl 6-amino-5-cyano-2-methyl-4-phenyl-4H-pyran-3-carboxylate
• 4H-Pyran-3-carboxylic acid, 6-amino-5-cyano-2-methyl-4-phenyl-, benzyl ester

• Inchi： 1S/C21H18N2O3/c1-14-18(21(24)25-13-15-8-4-2-5-9-15)19(16-10-6-3-7-11-16)17(12-22)20(23)26-14/h2-11,19H,13,23H2,1H3
• InChI Key： JOHBVQLLXJSGKQ-UHFFFAOYSA-N
• SMILES： O1C(=C(C#N)C(C2C=CC=CC=2)C(C(=O)OCC2C=CC=CC=2)=C1C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 643
• Topological Polar Surface Area: 85.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Benzyl 6-amino-5-cyano-2-methyl-4-phenyl-4H-pyran-3-carboxylate

Professional Introduction to Benzyl 6-amino-5-cyano-2-methyl-4-phenyl-4H-pyran-3-carboxylate (CAS No. 300589-42-8)

Benzyl 6-amino-5-cyano-2-methyl-4-phenyl-4H-pyran-3-carboxylate (CAS No. 300589-42-8) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, represents a promising candidate for further exploration in drug discovery and medicinal chemistry. The presence of multiple functional groups, including an amino group, a cyano group, a methyl group, and a phenyl ring, makes it a versatile building block for the synthesis of more complex molecules.

The< strong>Benzyl 6-amino-5-cyano-2-methyl-4-phenyl-4H-pyran-3-carboxylate molecule exhibits a unique pyran core, which is a common structural motif in natural products and pharmaceuticals. The pyran ring system provides a stable scaffold for further functionalization, enabling the development of novel compounds with tailored biological activities. Recent studies have highlighted the potential of this compound in the design of inhibitors targeting various enzymatic pathways relevant to human health and disease.

In the realm of drug development, the< strong>6-amino and< strong>5-cyano substituents play crucial roles in modulating the electronic properties and reactivity of the molecule. These groups can interact with biological targets in specific ways, influencing both the potency and selectivity of potential drug candidates. The< strong>2-methyl and< strong>4-phenyl groups contribute to the steric environment of the molecule, which is essential for optimal binding to biological receptors. This combination of features makes Benzyl 6-amino-5-cyano-2-methyl-4-phenyl-4H-pyran-3-carboxylate a valuable asset in medicinal chemistry libraries.

Recent advancements in computational chemistry have enabled more accurate predictions of the biological activity of complex molecules like Benzyl 6-amino-5-cyano-2-methyl-4-phenyl-4H-pyran-3-carboxylate. Molecular modeling studies have suggested that this compound may exhibit inhibitory effects on certain kinases and proteases, which are implicated in various diseases, including cancer and inflammatory disorders. These findings have opened up new avenues for research into its pharmacological potential.

The< strong>Benzyl moiety in the compound's name is particularly noteworthy, as it serves as an protecting group for carboxylic acids in organic synthesis. This feature makes Benzyl 6-amino-5-cyano-2-methyl-4H-pyran-3-carboxylate a useful intermediate in multi-step synthetic routes, allowing chemists to introduce or manipulate carboxylic acid functionalities with high precision. The versatility of this compound has been demonstrated in several synthetic applications, where it has been used to construct more complex molecules with desired properties.

In conclusion, Benzyl 6-amino-5-cyano-octaphenylethene H-pyranonecarboxilate (CAS No. 30058942) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and functional groups make it a valuable tool for drug discovery and molecular construction. As research continues to uncover new applications for this compound, its importance in the development of innovative therapeutic agents is likely to grow.